Cerium oxalate
Overview
Description
Cerium (III) oxalate, also known as cerous oxalate, is the inorganic cerium salt of oxalic acid . It is a white crystalline solid with the chemical formula of Ce2(C2O4)3 . It can be obtained by the reaction of oxalic acid with cerium (III) chloride . Cerium (III) oxalate is used as an antiemetic .
Synthesis Analysis
Cerium oxalate hydrate particles were synthesized by precipitation technique under external magnetic field with respective intensities of 0, 0.1, 0.3, and 0.6 T . The particle morphologies were investigated by scanning electron microscopy (SEM) and transmission electron microscope (TEM) . The precipitation technique is one of the efficient methods of preparing rare earth oxalates .Molecular Structure Analysis
The molecular structure of this compound is complex and involves multiple intermediate complexes . The structure of these complexes and their reactivity is influenced by the inner coordination spheres and the inner-sphere mechanism of electron transfer in the complexes .Chemical Reactions Analysis
The interaction of cerium (IV) with relatively low-molecular-weight organic compounds is intensely studied due to the widespread use of cerium (IV) in various fields of chemistry and technology as a catalyst for numerous reactions . Of particular interest is the oxidation of dicarboxylic acids by cerium (IV) sulfate in the context of the actively explored Belousov–Zhabotinsky (BZ) oscillating reaction catalyzed by cerium ions .Physical and Chemical Properties Analysis
This compound is a white crystalline solid . It is slightly soluble in water . It decomposes upon heating . The high mobility of oxygen vacancies and the reversible valence couple in Ce4+/Ce3+ make ceria a very important oxygen storage material with a wide array of applications in catalysts, fuel cells, oxygen sensors, and ion batteries .Scientific Research Applications
1. Pharmacological Properties
Cerium, including cerium oxalate, has diverse biological effects due to its resemblance to calcium. This similarity allows cerium elements to replace calcium in biomolecules. Historically, this compound was used as an antiemetic, especially in pregnancy-related vomiting and kinetoses. The specific pharmacological properties and mechanisms of cerium compounds, including this compound, are still under investigation (Jakupec, Unfried, & Keppler, 2005).
2. Catalytic Applications
Cerium-supported palladium oxide has shown effectiveness in catalytic ozonation of oxalate, a challenging compound to degrade in water. This process involves this compound forming surface complexes, indicating the potential of this compound in catalyzing the degradation of refractory organic pollutants and hydrophilic natural organic matter (Zhang, Li, & Croué, 2011).
3. Synthesis of Nanocrystalline Cerium Dioxide
Cerium dioxide, a material with wide applications, can be synthesized via thermal decomposition of this compound. By varying the reaction conditions, different morphologies of cerium dioxide can be obtained. The conversion of this compound to nanocrystalline oxide is a crucial process in the production of materials for applications such as solid oxide fuel cells and catalysis (Tyrpekl et al., 2019).
4. Mesoporous Ceria with Hierarchical Nanoarchitecture
This compound can be used to create mesoporous ceria with hierarchical nanoarchitectures. The nanoarchitectures of ceria are controlled by amino acids during the hydrothermal treatment of this compound precipitate. These nanostructures have potential applications in various fields due to their high surface area and oxygen vacancy concentration (Zhang et al., 2006).
5. Ionic Conductivity in Ceria-Based Systems
Ceria-based solid solutions, prepared through oxalate coprecipitation, demonstrate significant ionic conductivity. This property is crucial for applications in various fields, including solid oxide fuel cells (Zhang Tianshu et al., 2002).
6. This compound in Nanoparticle Applications
Cerium oxide nanoparticles, derived from this compound, have been evaluated for potential applications in spinal cord repair and other central nervous system diseases. They exhibit auto-catalytic antioxidant behavior and biocompatibility, making them suitable for neuroprotective applications (Das et al., 2007).
Safety and Hazards
Cerium (III) oxalate irritates skin and mucous membranes, and is a strong irritant to eyes . If it gets into the eyes, there is a danger of severe eye injury . Cerium salts increase the blood coagulation rate, and exposure to cerium salts can cause sensitivity to heat . It is harmful if swallowed or in contact with skin .
Properties
IUPAC Name |
cerium(3+);oxalate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C2H2O4.2Ce/c3*3-1(4)2(5)6;;/h3*(H,3,4)(H,5,6);;/q;;;2*+3/p-6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMZNLKYXLARXFY-UHFFFAOYSA-H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].[Ce+3].[Ce+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6Ce2O12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
544.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Commercial product contains oxalates of cerium, lanthanum, and other elements; Nonahydrate: White to pink solid, insoluble in water, soluble in hot acids; [Merck Index], Hygroscopic powder; [Sigma-Aldrich MSDS] | |
Record name | Cerous oxalate | |
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Record name | Cerium(III) oxalate hydrate | |
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CAS No. |
139-42-4, 7047-99-6, 15750-47-7 | |
Record name | Cerium oxalate (Ce2(C2O4)3) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=139-42-4 | |
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Record name | Ethanedioic acid, cerium salt (1:?) | |
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Record name | Cerium oxalate | |
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Record name | Ethanedioic acid, cerium salt (1:?) | |
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Record name | Oxalic acid, cerium salt | |
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Record name | Tris[oxalate(2-)]dicerium | |
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Record name | Tris[oxalate(2-)]dicerium hydrate | |
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Record name | CEROUS OXALATE | |
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Retrosynthesis Analysis
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